Cas no 898407-18-6 (N-{2-1-(4-fluoro-2-methylbenzenesulfonyl)piperidin-2-ylethyl}-N'-(4-methoxyphenyl)ethanediamide)

• Product Name: N-{2-1-(4-fluoro-2-methylbenzenesulfonyl)piperidin-2-ylethyl}-N'-(4-methoxyphenyl)ethanediamide
• CAS No: 898407-18-6
• MF: C₂₃H₂₈FN₃O₅S
• MW: 477.548928260803
• CID: 6256232
• PubChem ID: 16829816
• Update Time: 2025-07-16

N-{2-1-(4-fluoro-2-methylbenzenesulfonyl)piperidin-2-ylethyl}-N'-(4-methoxyphenyl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• N-{2-1-(4-fluoro-2-methylbenzenesulfonyl)piperidin-2-ylethyl}-N'-(4-methoxyphenyl)ethanediamide
• N-[2-[1-(4-fluoro-2-methylphenyl)sulfonylpiperidin-2-yl]ethyl]-N'-(4-methoxyphenyl)oxamide
• F2571-0623
• N-{2-[1-(4-fluoro-2-methylbenzenesulfonyl)piperidin-2-yl]ethyl}-N'-(4-methoxyphenyl)ethanediamide
• N1-(2-(1-((4-fluoro-2-methylphenyl)sulfonyl)piperidin-2-yl)ethyl)-N2-(4-methoxyphenyl)oxalamide
• 898407-18-6
• AKOS024661372

• Inchi： 1S/C23H28FN3O5S/c1-16-15-17(24)6-11-21(16)33(30,31)27-14-4-3-5-19(27)12-13-25-22(28)23(29)26-18-7-9-20(32-2)10-8-18/h6-11,15,19H,3-5,12-14H2,1-2H3,(H,25,28)(H,26,29)
• InChI Key： NZTXRXNVUHWCKK-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1C)F)(N1CCCCC1CCNC(C(NC1C=CC(=CC=1)OC)=O)=O)(=O)=O

Computed Properties

• Exact Mass: 477.17337034g/mol
• Monoisotopic Mass: 477.17337034g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 767
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 113Ų

Additional information on N-{2-1-(4-fluoro-2-methylbenzenesulfonyl)piperidin-2-ylethyl}-N'-(4-methoxyphenyl)ethanediamide

Comprehensive Analysis of N-{2-1-(4-fluoro-2-methylbenzenesulfonyl)piperidin-2-ylethyl}-N'-(4-methoxyphenyl)ethanediamide (CAS No. 898407-18-6)

N-{2-1-(4-fluoro-2-methylbenzenesulfonyl)piperidin-2-ylethyl}-N'-(4-methoxyphenyl)ethanediamide (CAS 898407-18-6) is a sophisticated organic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique combination of a piperidine core, a benzenesulfonyl group, and an ethanediamide linker, making it a promising candidate for targeted therapeutic applications. Researchers are particularly interested in its potential as a modulator of specific biological pathways, given its structural complexity and functional diversity.

The compound's 4-fluoro-2-methylbenzenesulfonyl moiety is notable for its electron-withdrawing properties, which can influence binding affinity and metabolic stability. Meanwhile, the 4-methoxyphenyl group contributes to its lipophilicity, a critical factor in drug absorption and distribution. Such structural attributes align with current trends in drug discovery, where small molecule inhibitors and kinase modulators are highly sought after for treating complex diseases. This has led to increased searches for terms like "piperidine derivatives in drug discovery" and "sulfonamide-based therapeutics," reflecting growing interest in this chemical space.

From a synthetic chemistry perspective, CAS 898407-18-6 exemplifies modern structure-activity relationship (SAR) optimization strategies. Its design incorporates fluorine substitution—a hot topic in medicinal chemistry due to its ability to enhance bioavailability and selectivity. Recent publications highlight the role of fluoroalkyl groups in improving pharmacokinetic profiles, a trend corroborated by rising search queries such as "fluorine in drug design 2024" and "benzenesulfonyl piperidine applications." These keywords underscore the compound's relevance to contemporary research.

Analytical studies of N-{2-1-(4-fluoro-2-methylbenzenesulfonyl)piperidin-2-ylethyl}-N'-(4-methoxyphenyl)ethanediamide often employ advanced techniques like LC-MS and NMR spectroscopy to verify purity and structural integrity. The compound's stability under physiological conditions is a frequent subject of inquiry, as evidenced by searches for "piperidine derivative stability analysis." Additionally, its potential interactions with enzyme targets are explored using computational modeling tools, aligning with the industry's shift toward AI-driven drug discovery.

Beyond pharmaceutical applications, this compound's ethanediamide bridge has sparked interest in materials science, particularly in designing molecular scaffolds for functional materials. The integration of methoxy and sulfonyl groups offers tunable electronic properties, relevant to organic electronics—a field experiencing exponential growth. Searches for "sulfonamide-based materials" and "piperidine in optoelectronics" reflect this cross-disciplinary appeal.

In conclusion, CAS 898407-18-6 represents a multifaceted compound with applications spanning drug development and advanced materials. Its structural ingenuity resonates with current scientific priorities, including precision medicine and sustainable chemistry. As research progresses, this molecule is poised to remain at the forefront of innovation, addressing critical challenges in health and technology.